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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B1247875

For Researchers, Scientists, and Drug Development Professionals

Paniculidine C, a natural product isolated from the plant Murraya exotica L. (also known as
Murraya paniculata), is an indole alkaloid with the IUPAC name (2R)-4-(1H-indol-3-yl)-2-
methylbutan-1-ol.[1] This document provides a concise summary of the currently available
physical and chemical properties of Paniculidine C. While a comprehensive experimental
profile remains to be fully elucidated in publicly accessible literature, this guide consolidates the
existing data to support further research and development efforts.

Core Physical and Chemical Data

A summary of the known physical and chemical properties of Paniculidine C is presented in
the table below. It is important to note that some of these properties are predicted and await
experimental verification.
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Property Value Source
Molecular Formula Ci13H17NO [1112]
Molecular Weight 203.28 g/mol [2]

CAS Number 97399-95-6 [1]
Appearance 0]] [1]
Density (predicted) 1.31 g/cm3 [1]
Boiling Point Not available

Melting Point Not applicable (as it is an oil)

Solubility Not available

Spectroscopic Data

Detailed experimental spectroscopic data for Paniculidine C, including *H NMR, 3C NMR,
Infrared (IR), and Mass Spectrometry (MS), are not extensively reported in the available
literature. A predicted *C NMR spectrum is available, though experimental validation is
required. The acquisition of comprehensive spectral data is a critical step for the unambiguous
identification and characterization of this compound.

Synthesis and Isolation

Paniculidine C is a naturally occurring alkaloid found in Murraya exotica L.[1] For research
purposes, it can be isolated from its natural source. Additionally, a total synthesis of ()-
Paniculidine C has been reported, providing a potential route for obtaining the compound for
further investigation.

Logical Workflow for Obtaining Paniculidine C
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Caption: Sourcing pathways for Paniculidine C.

Biological Activity and Signaling Pathways

As of the date of this document, there is no publicly available information regarding the
biological activity, mechanism of action, or any associated signaling pathways for Paniculidine
C. This represents a significant knowledge gap and a promising area for future
pharmacological and biochemical research.

Future Directions

The development of a comprehensive technical profile for Paniculidine C necessitates further
experimental investigation. Key areas for future research include:

» Detailed Spectroscopic Analysis: Acquisition and interpretation of *H NMR, 13C NMR, IR, and
high-resolution mass spectrometry data to create a complete spectral fingerprint.

o Determination of Physicochemical Properties: Experimental measurement of boiling point,
solubility in various solvents (aqueous and organic), and other relevant physical constants.

» Biological Screening: A broad-based screening of Paniculidine C against various biological
targets to identify potential pharmacological activities.

o Mechanism of Action Studies: Upon identification of any significant biological activity,
elucidation of the underlying mechanism of action and identification of molecular targets and

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1247875?utm_src=pdf-body-img
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

signaling pathways.

The information presented in this guide serves as a foundational resource for researchers
interested in Paniculidine C. The significant gaps in the existing data highlight the numerous
opportunities for novel discoveries in the chemistry and biology of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

